Cas no 1249290-29-6 (5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid)

• Product Name: 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid
• CAS No: 1249290-29-6
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD16059638
• CID: 5242186
• PubChem ID: 61609806
• Update Time: 2026-03-08

5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid
• 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoicacid
• Benzoic acid, 5-chloro-2-(2-methyl-1H-imidazol-1-yl)-

• MDL： MFCD16059638
• Inchi： 1S/C11H9ClN2O2/c1-7-13-4-5-14(7)10-3-2-8(12)6-9(10)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： FZICTLQEMWBAJV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)N1C=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1

Additional information on 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid

Introduction to 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid (CAS No. 1249290-29-6)

5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid, identified by its Chemical Abstracts Service number (CAS No. 1249290-29-6), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its structural incorporation of a chloro substituent and a 2-methyl-1H-imidazole moiety. The unique combination of these functional groups imparts distinct chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its aromatic structure and acidic properties allow for interactions with biological targets, including enzymes and receptors. The presence of the chloro group at the 5-position enhances the electrophilicity of the benzene ring, facilitating further functionalization and enabling diverse chemical transformations. This modification is often employed to improve binding affinity and metabolic stability in drug candidates.

The 2-methyl-1H-imidazole component introduces a nitrogen-rich heterocyclic ring, which is frequently observed in bioactive compounds due to its ability to form hydrogen bonds and participate in π-stacking interactions. This moiety is particularly relevant in the design of kinase inhibitors, where imidazole derivatives are commonly utilized to target ATP-binding pockets. The methyl group at the 2-position of the imidazole ring further fine-tunes the electronic properties of the molecule, influencing its overall pharmacokinetic profile.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid as a lead compound for drug discovery. Its structural features make it a promising candidate for investigating mechanisms involving inflammatory pathways, pain modulation, and anticancer activities. For instance, studies have demonstrated that benzoic acid derivatives can modulate cyclooxygenase (COX) enzymes, which are key players in inflammation.

In addition to its applications in inflammation research, this compound has been explored in the context of neurodegenerative diseases. The imidazole ring's ability to interact with neurotransmitter receptors suggests potential therapeutic utility in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies indicate that derivatives of this compound may inhibit amyloid-beta aggregation, a hallmark pathological feature of Alzheimer's disease.

The synthesis of 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid involves multi-step organic reactions, starting from readily available precursors like chlorobenzoyl chloride and 2-methylimidazole. The chloro-substituted benzoyl chloride reacts with 2-methylimidazole under basic conditions to form the desired imidazole-benzoyl adduct. Subsequent hydrolysis under mild acidic conditions yields the final benzoic acid derivative. This synthetic route underscores the compound's accessibility for further derivatization and structural optimization.

From a pharmacological perspective, the 5-chloro group and imidazole moiety work synergistically to enhance binding affinity to biological targets. Computational modeling studies have shown that this compound can dock effectively into active sites of enzymes such as COX-2 and certain kinases, suggesting its potential as an inhibitor. Additionally, the presence of an acidic proton allows for pH-dependent solubility characteristics, which can be leveraged for formulation development.

The growing interest in 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid is also reflected in patent literature, where it has been cited as a key intermediate in synthesizing novel therapeutic agents. Pharmaceutical companies are actively investigating its derivatives for their potential applications in oncology, immunology, and central nervous system disorders. The compound's versatility as a building block makes it an attractive candidate for structure-based drug design initiatives.

In conclusion, 5-chloro-2-(2-methyl-1H-imidazol-1-yl)benzoic acid (CAS No. 1249290-29-6) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role as a lead compound in drug discovery underscores its importance in addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.